4-chloro-N,N-bis(furan-2-ylmethyl)benzamide
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Description
4-Chloro-N,N-bis(furan-2-ylmethyl)benzamide is a benzamide derivative featuring a chloro-substituted aromatic ring and two furan-2-ylmethyl groups attached to the amide nitrogen. Its molecular formula is C₁₇H₁₄ClNO₃, with a molecular weight of 315.751 g/mol . This compound is structurally related to pharmacologically active benzamides, though its specific biological activity remains underexplored in the provided evidence.
Properties
Molecular Formula |
C17H14ClNO3 |
|---|---|
Molecular Weight |
315.7 g/mol |
IUPAC Name |
4-chloro-N,N-bis(furan-2-ylmethyl)benzamide |
InChI |
InChI=1S/C17H14ClNO3/c18-14-7-5-13(6-8-14)17(20)19(11-15-3-1-9-21-15)12-16-4-2-10-22-16/h1-10H,11-12H2 |
InChI Key |
GQRYBAUDFKROJW-UHFFFAOYSA-N |
Canonical SMILES |
C1=COC(=C1)CN(CC2=CC=CO2)C(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide typically involves the reaction of 4-chlorobenzoyl chloride with furan-2-ylmethylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane or tetrahydrofuran under reflux conditions to ensure complete conversion of the reactants to the desired product .
Industrial Production Methods
While specific industrial production methods for 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Additionally, industrial production would require stringent quality control measures to ensure the consistency and safety of the final product.
Chemical Reactions Analysis
Types of Reactions
4-chloro-N,N-bis(furan-2-ylmethyl)benzamide can undergo various chemical reactions, including:
Oxidation: The furan rings can be oxidized to form furan-2,5-dicarboxylic acid derivatives.
Reduction: The chloro group can be reduced to a hydrogen atom, resulting in the formation of N,N-bis(furan-2-ylmethyl)benzamide.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form different derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) in acidic conditions.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst can be used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or thiourea (NH2CSNH2) under mild conditions.
Major Products Formed
Oxidation: Furan-2,5-dicarboxylic acid derivatives.
Reduction: N,N-bis(furan-2-ylmethyl)benzamide.
Substitution: Various substituted benzamide derivatives depending on the nucleophile used.
Scientific Research Applications
Medicinal Chemistry
Antiparasitic Activity
Research indicates that derivatives of benzamides, including compounds similar to 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide, have shown promising activity against Trypanosoma brucei, the causative agent of Human African Trypanosomiasis. For instance, studies have demonstrated that certain benzamide derivatives exhibit potent antiparasitic properties with effective oral bioavailability and therapeutic efficacy in animal models . The mechanism of action may involve interference with metabolic pathways essential for the parasite's survival.
Anticancer Research
The compound's structural features suggest potential applications in cancer therapy. Compounds with similar furan and benzamide moieties have been investigated for their ability to modulate signaling pathways in cancer cells. For example, certain derivatives have been shown to inhibit tumor growth by inducing apoptosis and disrupting cell cycle progression . The specific interactions of 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide with cancer-related targets remain an area for further exploration.
Materials Science
Polymer Chemistry
The incorporation of furan rings into polymer matrices has been studied for enhancing material properties. Compounds like 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide can serve as building blocks for synthesizing functionalized polymers with improved thermal stability and mechanical strength . These materials find applications in coatings, adhesives, and composite materials.
Corrosion Inhibition
Research suggests that benzamide derivatives can act as effective corrosion inhibitors in various industrial applications. The presence of the furan moiety enhances the adsorption of these compounds onto metal surfaces, providing a protective layer against corrosive environments . This application is particularly relevant in the oil and gas industry, where maintaining the integrity of pipelines is critical.
Industrial Applications
Chemical Synthesis
The compound can be utilized as an intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, making it a valuable precursor in organic synthesis . This versatility is essential in pharmaceutical development and agrochemical formulations.
Agricultural Chemistry
Given its structural characteristics, 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide may also be explored for use as a pesticide or herbicide. Compounds with similar frameworks have demonstrated bioactivity against various pests and pathogens, suggesting that this compound could contribute to sustainable agricultural practices .
Summary Table of Applications
| Application Area | Specific Uses | Notable Findings |
|---|---|---|
| Medicinal Chemistry | Antiparasitic agents | Effective against Trypanosoma brucei |
| Anticancer compounds | Induces apoptosis in cancer cells | |
| Materials Science | Polymer synthesis | Enhances thermal stability and mechanical strength |
| Corrosion inhibitors | Protects metal surfaces from corrosive damage | |
| Industrial Applications | Chemical intermediates | Versatile precursor in organic synthesis |
| Agricultural chemicals | Potential use as pesticides or herbicides |
Case Studies
- Antiparasitic Efficacy : A study involving a series of benzamide derivatives highlighted the effectiveness of compounds structurally related to 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide against Trypanosoma brucei. The most potent analogs exhibited low micromolar EC50 values, showcasing their potential as therapeutic agents .
- Polymer Development : Research on furan-containing polymers demonstrated that incorporating 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide improved the thermal properties and mechanical performance of the resulting materials, making them suitable for high-performance applications in coatings and composites .
- Corrosion Inhibition Studies : Experimental evaluations revealed that furan-based benzamides effectively inhibited corrosion rates on steel surfaces exposed to acidic environments, highlighting their practical utility in industrial settings .
Mechanism of Action
The mechanism of action of 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, in biological systems. The furan rings and chloro group may play a role in binding to these targets, influencing their activity and leading to the observed biological effects.
Comparison with Similar Compounds
Structural Modifications and Electronic Effects
The following table highlights key structural analogs and their properties:
Key Observations:
- Electron-Withdrawing vs. Electron-Donating Groups : The chloro substituent (R1) in the target compound is electron-withdrawing, which may stabilize the amide bond compared to electron-donating groups like methoxy (e.g., 5-methoxy-2-nitrobenzamide derivatives in ).
- Diisopropyl groups (): Introduce steric bulk, reducing molecular flexibility and possibly hindering binding in biological systems. Allyl groups (): Provide unsaturation, enabling further chemical modifications (e.g., thiol-ene reactions).
Physicochemical Properties
- Thermal Stability : Aromatic N-substituents (furan, benzyl) may enhance thermal stability compared to allyl or aliphatic groups due to rigid structures.
Biological Activity
4-Chloro-N,N-bis(furan-2-ylmethyl)benzamide is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.
Synthesis Methods
The synthesis of 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide typically involves the reaction of furan derivatives with benzamide precursors. Various synthetic routes have been explored, including microwave-assisted methods which enhance yield and reduce reaction times . The incorporation of furan rings is significant as they are known to impart diverse biological activities.
The exact mechanism of action for 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide remains to be fully elucidated. However, compounds with similar structures have been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. For example, some benzamide derivatives have demonstrated inhibitory effects on histone deacetylases (HDACs), which play a crucial role in cancer cell proliferation .
Antiparasitic Activity
Research indicates that compounds with furan and benzamide moieties exhibit significant antiparasitic properties. For instance, related benzamides have shown potent activity against Trypanosoma brucei, the causative agent of African sleeping sickness, with some derivatives achieving EC50 values as low as 0.001 μM . The presence of the furan ring enhances the selectivity and potency against parasitic cells compared to mammalian cells.
Anticancer Activity
4-Chloro-N,N-bis(furan-2-ylmethyl)benzamide has also been investigated for its potential anticancer properties. In vitro studies suggest that similar compounds can induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. For example, derivatives exhibiting HDAC inhibitory activity have shown promising results in solid tumor cell lines .
Case Studies
- Antiparasitic Efficacy : A study highlighted the efficacy of a compound structurally similar to 4-chloro-N,N-bis(furan-2-ylmethyl)benzamide against T. brucei, demonstrating significant selectivity over human cells with an IC50 value indicating low toxicity .
- Anticancer Trials : In a comparative study involving various benzamides, compounds featuring furan rings exhibited enhanced anticancer activity in HepG2 cell lines, achieving IC50 values significantly lower than standard treatments like SAHA (suberoylanilide hydroxamic acid) .
Data Tables
| Compound | Target | EC50 (μM) | CC50 (μM) | Selectivity Ratio |
|---|---|---|---|---|
| 4-Chloro-N,N-bis(furan-2-ylmethyl)benzamide | T. brucei | 0.001 | 40.0 | >30 |
| Similar Benzamide Derivative | HepG2 Cells | 1.30 | 17.25 | - |
| Furan-containing Compound | Tumor Xenograft Model | - | - | TGI: 48.89% |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
